Cas no 1101551-11-4 (2-Aminobenzo[d]thiazole-7-carbonitrile)

2-Aminobenzo[d]thiazole-7-carbonitrile structure
1101551-11-4 structure
Product Name:2-Aminobenzo[d]thiazole-7-carbonitrile
CAS No:1101551-11-4
MF:C8H5N3S
MW:175.210399389267
CID:2132697
PubChem ID:73553557
Update Time:2024-11-06

2-Aminobenzo[d]thiazole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 7-Benzothiazolecarbonitrile, 2-amino-
    • 2-Aminobenzo[d]thiazole-7-carbonitrile
    • 2-Amino-7-benzothiazolecarbonitrile
    • FCH1185378
    • AX8212001
    • 1101551-11-4
    • G63120
    • Inchi: 1S/C8H5N3S/c9-4-5-2-1-3-6-7(5)12-8(10)11-6/h1-3H,(H2,10,11)
    • InChI Key: CIVOWQBCPVBTAH-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC2C=CC=C(C#N)C1=2

Computed Properties

  • Exact Mass: 175.02041835g/mol
  • Monoisotopic Mass: 175.02041835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.9
  • XLogP3: 1.7

2-Aminobenzo[d]thiazole-7-carbonitrile Pricemore >>

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